Cas no 1256360-50-5 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroquinoline)

• Product Name: 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroquinoline
• CAS No: 1256360-50-5
• MF: C₁₅H₂₂BNO₂
• MW: 259.15168428421
• MDL: MFCD17926521
• CID: 828545
• PubChem ID: 53217278
• Update Time: 2025-10-07

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroquinoline

• MDL： MFCD17926521
• Inchi： 1S/C15H22BNO2/c1-14(2)15(3,4)19-16(18-14)12-9-11-7-5-6-8-13(11)17-10-12/h9-10H,5-8H2,1-4H3
• InChI Key： JNIVVYUCVMLVLP-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C3CCCCC3=C2)OC(C)(C)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroquinoline

3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroquinoline

The compound 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6,7,8-tetrahydroquinoline (CAS No: 1256360-50-5) is a highly specialized organic molecule with significant applications in the fields of organic synthesis and materials science. This compound is particularly notable for its unique structural features and its role as a versatile building block in modern chemical research.

At its core, this molecule consists of a quinoline skeleton—a heterocyclic aromatic system with a nitrogen atom at position 1 and a fused benzene ring. The quinoline moiety is further modified by the presence of a tetrahydro group at positions 5 to 8 of the ring system. This modification introduces a degree of saturation into the structure while maintaining the aromatic character of the quinoline core. The substitution at position 3 of the quinoline ring is a dioxaborolane group: specifically, a 4,4,5,5-tetramethyl-substituted dioxaborolane moiety attached via its boron atom.

The dioxaborolane group is a derivative of dioxaborole—a three-membered ring containing two oxygen atoms and one boron atom. In this case, the boron atom is substituted with four methyl groups at positions 4 and 5 of the dioxaborolane ring. This substitution pattern not only stabilizes the structure but also imparts unique electronic properties to the molecule. The combination of the quinoline skeleton and the dioxaborolane substituent makes this compound highly versatile in terms of reactivity and functionality.

Recent studies have highlighted the potential of this compound in various areas of organic synthesis. For instance, researchers have explored its use as a precursor for constructing complex polycyclic structures through [n + m] cycloaddition reactions or other annulation processes. The presence of both electron-rich and electron-deficient regions within the molecule makes it an ideal candidate for directing such transformations.

In addition to its synthetic applications, this compound has shown promise in materials science. Its unique electronic properties make it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells. Recent research has demonstrated that derivatives of this compound can exhibit favorable charge transport properties and photoluminescence characteristics.

The synthesis of 3-(4,4,5,5-Tetramethyl-1,3,dioxaborolan-2-yl)-5-,6-,7-,8-tetrahydroquinoline typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methodologies. For example, one common approach involves the coupling of an appropriately substituted quinoline derivative with a dioxaborolane precursor under palladium-catalyzed cross-coupling conditions.

One area where this compound has garnered significant attention is in medicinal chemistry. Its structural features make it an attractive candidate for exploring new drug delivery systems or as a scaffold for developing bioactive molecules. Researchers have investigated its potential as an anti-inflammatory agent or as part of targeted drug delivery systems due to its ability to interact with biological systems in controlled ways.

Furthermore recent advancements in computational chemistry have enabled detailed studies into the electronic structure and reactivity profiles of this compound at an unprecedented level. These studies have provided valuable insights into how subtle changes in substituent patterns can influence both physical properties and chemical behavior—information that is critical for optimizing its use in practical applications.

In summary 3-(4,,,-tetramethyl-dioxborolan--yl)--,-,-,-tetrahydroquinoline (CAS No: 1256360-) stands out as a key intermediate in contemporary organic synthesis with wide-ranging potential across multiple disciplines from materials science to pharmacology.